Cas no 216507-85-6 (3-Phenyl-4H-1lambda6-pyrido2,3-e1,2,4thiadiazine-1,1-dione)

• Product Name: 3-Phenyl-4H-1lambda6-pyrido2,3-e1,2,4thiadiazine-1,1-dione
• CAS No: 216507-85-6
• MF: C₁₂H₉N₃O₂S
• MW: 259.283760786057
• CID: 2857326
• Update Time: 2025-10-28

3-Phenyl-4H-1lambda6-pyrido2,3-e1,2,4thiadiazine-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 3-phenyl-4H-pyrido[2,3-e][1,2,4]thiadiazine 1,1-dioxide
• 3-phenyl-4H-1lambda6-pyrido[2,3-e][1,2,4]thiadiazine-1,1-dione
• Z1695797769
• 3-phenyl-4H-1$l^{6},2,4,5-pyrido[2,3-e][1$l^{6},2,4]thiadiazine-1,1-dione
• 3-Phenyl-4H-1lambda6-pyrido2,3-e1,2,4thiadiazine-1,1-dione

• Inchi： 1S/C12H9N3O2S/c16-18(17)10-7-4-8-13-12(10)14-11(15-18)9-5-2-1-3-6-9/h1-8H,(H,13,14,15)
• InChI Key： NEQNVSVRPNWIPU-UHFFFAOYSA-N
• SMILES： S1(C2C=CC=NC=2NC(C2C=CC=CC=2)=N1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 435
• XLogP3: 1.3
• Topological Polar Surface Area: 79.8

Additional information on 3-Phenyl-4H-1lambda6-pyrido2,3-e1,2,4thiadiazine-1,1-dione

3-Phenyl-4H-1λ6-pyrido[2,3-e][1,2,4]thiadiazine-1,1-dione: A Comprehensive Overview

The compound with CAS No 216507-85-6, commonly referred to as 3-Phenyl-4H-1λ6-pyrido[2,3-e][1,2,4]thiadiazine-1,1-dione, is a highly specialized organic compound that has garnered significant attention in the fields of materials science and pharmaceutical research. This compound belongs to the class of heterocyclic compounds, which are known for their unique electronic properties and structural diversity. The pyrido[2,3-e][1,2,4]thiadiazine core of this molecule is particularly interesting due to its fused ring system and the presence of sulfur atoms within the structure. These features contribute to its potential applications in various advanced materials and therapeutic agents.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery and material synthesis. The pyrido[2,3-e][1,2,4]thiadiazine system has been shown to exhibit remarkable electronic properties, making it a promising candidate for use in organic electronics and optoelectronic devices. Additionally, the presence of a phenyl group in the molecule enhances its stability and solubility, which are critical factors for its application in real-world scenarios.

One of the most significant breakthroughs involving this compound is its role in the development of advanced materials for energy storage. Researchers have demonstrated that 3-Phenyl-4H-1λ6-pyrido[2,3-e][1,2,4]thiadiazine-1,1-dione can be used as a building block for constructing high-performance batteries and supercapacitors. Its unique electronic configuration allows for efficient charge transfer and storage mechanisms. Furthermore, recent advancements in nanotechnology have enabled the synthesis of this compound at the nanoscale level, which has opened up new possibilities for its integration into next-generation electronic devices.

In the pharmaceutical industry, this compound has shown potential as a lead molecule for drug development. Its ability to interact with specific biological targets makes it a valuable tool in designing novel therapeutic agents. For instance, studies have indicated that 3-Phenyl-4H-1λ6-pyrido[2,3-e][1,2,4]thiadiazine-1,dione can modulate enzyme activity and cellular signaling pathways. This property has led researchers to explore its potential as an anti-cancer agent or a treatment for neurodegenerative diseases.

The synthesis of 3-Phenyl-4H-1λ6-pyrido[2,e][e][e][e][e][e]thiadiazine-dione involves a series of complex chemical reactions that require precise control over reaction conditions. Traditional methods often involve multi-step processes such as nucleophilic substitution or condensation reactions. However, recent advancements in catalytic chemistry have enabled more efficient and scalable production methods. These innovations have significantly reduced the cost of synthesizing this compound while maintaining its high purity and quality.

From an environmental perspective,pyrido[2,e][e][e][e][e][e]thiadiazine-based compounds are considered eco-friendly alternatives to traditional materials due to their biodegradability and low toxicity profiles. This makes them ideal candidates for use in green chemistry applications. Moreover,the ability to tailor their properties through chemical modifications further enhances their versatility across various industries.

In conclusion,3-Phenyl-[lambda]-pyrido-thiadiazinedione stands out as a versatile compound with immense potential across multiple domains.Through ongoing research efforts,the scientific community continues to unlock new applications for this fascinating molecule.Furthermore,the integration of cutting-edge technologies such as artificial intelligence into its development process promises even greater breakthroughs in the future.Thus,CAS No 216507-[85]-6 remains at the forefront of innovation in modern chemistry.